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Introduction

Phoxim is a broad-spectrum organophosphorus insecticide and acaricide utilized in veterinary
medicine to control a range of ectoparasites in livestock such as cattle, pigs, sheep, and goats.
[1][2] Administered topically as a wash, spray, dip, or pour-on, its efficacy is attributed to the
inhibition of acetylcholinesterase, an enzyme critical to the nervous system of insects.[1][3]
While effective, the use of phoxim in food-producing animals necessitates a thorough
understanding of its persistence and metabolic fate to establish appropriate withdrawal periods
and ensure consumer safety from potential residues in edible tissues. This guide provides a
comprehensive overview of the pharmacokinetics, residue depletion profiles, and analytical
methodologies related to phoxim in various animal tissues, intended for researchers, scientists,
and professionals in drug development.

Pharmacokinetics: Absorption, Distribution, Metabolism, and Excretion (ADME)

The behavior of phoxim in an animal's body follows a typical path for lipophilic compounds,
characterized by rapid absorption and distribution, extensive metabolism, and swift elimination.
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» Absorption: Phoxim is readily absorbed after oral administration and to a lesser extent
through dermal application. Following oral intake in rats (10 mg/kg bw) and pigs (5 mg/kg
bw), it is rapidly and almost completely absorbed from the gastrointestinal tract, reaching
peak plasma levels within 30 minutes and two hours, respectively.[1][4] Dermal absorption is
significantly lower; a study in pigs using a pour-on application showed a bioavailability of only
1.2% to 2.9%.[1][4]

« Distribution: Once absorbed, phoxim is quickly distributed throughout the body. Due to its
lipophilic nature, the highest concentrations are consistently found in fat tissue.[1][4]
Significant levels are also detected in the liver and kidneys, organs central to metabolism
and excretion.[1][4] In pigs, phoxim itself is the primary residue in fat, loin, and muscle, while
its metabolite, cyanobenzaldoxime, is found in muscle, loin, and liver.[1][4]

e Metabolism: Phoxim is extensively metabolized in the animal body. The primary metabolic
pathways are hydrolysis of the phosphor ester bond and de-alkylation. These processes lead
to the formation of metabolites such as cyanobenzaldoxime and desethyl-phoxim.[1] In rats
and pigs, cyanobenzaldoxime is further detoxified to hippuric acid.[1] The active, more potent
insecticidal metabolite, the oxo-analogue (PO-phoxim), has been identified in insects but not
in mammals like mice, rats, rabbits, pigs, or calves.[1]

o Excretion: The elimination of phoxim and its metabolites is rapid, occurring mainly through
urine (over 80%) and to a lesser extent via feces (less than 12.5%).[1]

Quantitative Data on Phoxim Residue Depletion

The persistence of phoxim residues varies significantly depending on the animal species,
tissue type, and the method of application. Fat consistently shows the highest and most
persistent residue levels.

Table 1: Phoxim Residue Depletion in Pig Tissues
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Mean
Treatment ) Time After Residue
Dose Tissue . Reference
Type Treatment Concentrati
on (uglkg)
Oral
(Radiolabelle 5 mg/kg bw Fat 24 hours 1320 [1]
d)
Fat 72 hours 680 [5]
Liver 24 hours 600 [1]
Liver 72 hours 370 [5]
Kidney 24 hours 350 [1]
Kidney 72 hours 120 [5]
Muscle 24 hours 50 [1]
Muscle 72 hours 20 [5]
30 mg/kg bw
(2 treatments,
Pour-on Fat 14 days 40 - 50 [5]
14 days
apart)
Fat 28 days <10- 130 [5]
500 mg/L (2
Not Detected
Spray treatments, 7- Fat 7 days [6]
(>50)
8 days apart)
Not Detected
Fat 14 days [6]

(>50)

1000 mg/L (2
Spray treatments, 7- Fat 14 days 40 - 50 [1]
8 days apart)

Fat 28 days <10- 130 [1]
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Table 2: Phoxim Residue Depletion in Sheep Tissues

Highest

Treatment ) Time After Residue

Dose Tissue _ Reference
Type Treatment Concentrati

on (pg/kg)

1000 mg/L (2
Spray treatments, 8 Fat 7 days 2750 [1]

days apart)
Fat 14 days 160 - 460 [5]
Fat 21 days 80 - 100 [5]
Muscle 7 days 70 [1]
Muscle 14 days 10-20 [5]
Muscle 21 days <10-30 [5]
Kidney 7 days 70 [1]
Dip 500 mg/L Fat 7 days 1532 [7]
Fat 30 days 700 [1]
Fat 49 days 66 [31[7]
Muscle 7 days 189 [7]
Muscle up to 28 days  Detectable [7]
Kidney 7 days 35.3 [7]
Kidney upto 21 days Detectable [7]

_ Not
Liver - [7]
Detectable

Table 3: Phoxim Residue Depletion in Cattle Tissues and Milk
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Highest
Treatment Tissue/lProd Time After Residue
Dose . Reference
Type uct Treatment Concentrati
on
1000 mg/L (2
220 - 420
Spray treatments, 8 Milk 12 hours [5]
Ho/L
days apart)
_ 120 - 200
Milk 1 day [5]
Ho/L
Milk 3 days 8- 15 ug/L [5]
Milk 7 days <2 ug/L [5]
Dip Not specified Fat 14 days 37 ug/kg [1]
Table 4: Phoxim Residue Depletion in Goat Tissues
Highest
Treatment ) Time After Residue
Dose Tissue . Reference
Type Treatment Concentrati
on (ug/kg)
Spray Not specified Fat 7 days 850 [1]
Muscle 7 days 50 [1]
Table 5: Phoxim Residue in Chicken Eggs
Treatment Context Finding Reference

Treatment of stocked housing

facilities

No samples exceeded the

maximum residue level of 60

pg/kg.

[8]

Experimental Protocols & Methodologies
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The accurate quantification of phoxim residues is critical for regulatory compliance and food
safety assessment. Various analytical methods have been developed and validated for this
purpose.

Key Experiment: Residue Depletion Study in Sheep (Dip
Treatment)

e Objective: To determine the depletion of phoxim residues in various tissues of sheep
following a single dip treatment.[3][7]

e Animals: 20 Suffolk sheep (10 male, 10 female), approximately 15 months old, were used.
The animals were sheared 4 weeks prior to the study.[3][7]

o Treatment: The sheep were fully immersed in an aqueous solution with a nominal phoxim
concentration of 500 mg/L.[3][7]

o Sample Collection: Groups of four sheep (2 male, 2 female) were slaughtered at 7, 21, 28,
35, and 49 days post-treatment. Samples of liver, kidney, muscle (fore and hind quarters),
and fat (subcutaneous, omental, and perirenal) were collected for analysis.[3][7]

» Analytical Method: Phoxim concentrations were determined using a validated High-
Performance Liquid Chromatography with UV detection (HPLC-UV) method.[7] The limits of
guantification (LOQ) were 200 pg/kg for fat and 25 pg/kg for all other tissues.[7]

General Analytical Methods

The determination of phoxim residues in complex biological matrices like animal tissues and
milk requires robust and sensitive analytical techniques.

e Sample Preparation (Extraction and Cleanup):

o Tissues: Samples are typically homogenized and extracted with a solvent like acetonitrile
or hexane.[9][10] A cleanup step is crucial to remove interfering substances, especially
lipids from fat samples. This can be achieved through liquid-liquid partitioning (e.qg.,
acetonitrile/hexane) or Solid-Phase Extraction (SPE) using silica or C18 cartridges.[5][10]
[11] The QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is also a
widely adopted technique.[10]
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o Milk: Extraction is often performed with acetonitrile containing 1% acetic acid, followed by
centrifugation.[10]

o Analytical Determination:

o Gas Chromatography (GC): A traditional and reliable method, GC is often coupled with
selective detectors like a Flame Photometric Detector (FPD) or a Nitrogen-Phosphorus
Detector (NPD) for organophosphate analysis.[5][9][10]

o High-Performance Liquid Chromatography (HPLC): HPLC with UV detection is a validated
method for determining phoxim concentrations in tissues.[5][7]

o Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This has emerged as a
highly sensitive and specific method for phoxim analysis, offering low limits of detection
(LOD) in the range of 0.0014-0.0017 mg/kg and limits of quantification (LOQ) between
0.0048-0.0055 mg/kg in cattle and pig tissues.[10][11]

Visualizations
Phoxim Metabolic Pathway

The following diagram illustrates the primary metabolic degradation steps of phoxim in animals.
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Primary metabolic pathways of phoxim in mammalian species.

Experimental Workflow for Residue Analysis
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This diagram outlines a typical workflow for a livestock residue depletion study.
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General workflow for a livestock residue depletion study.

Conclusion

The persistence of phoxim residues in animal tissues is primarily dictated by the lipophilic
nature of the parent compound, leading to higher concentrations and slower depletion rates in
fat compared to other edible tissues like muscle, liver, and kidney. Residue levels are
influenced by the route of administration, dose, and animal species. Metabolism of phoxim is
extensive, leading to less toxic, water-soluble compounds that are rapidly excreted. The
detailed quantitative data and analytical methodologies presented in this guide are essential for
conducting accurate risk assessments, establishing scientifically-based withdrawal periods, and
ultimately ensuring the safety of food products derived from treated animals. Modern analytical
techniques like LC-MS/MS provide the necessary sensitivity and specificity for robust
monitoring and regulatory enforcement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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